Cas no 20881-04-3 (1,2:3,5-Di-O-Isopropylidene-α-D-xylofuranose)

• Product Name: 1,2:3,5-Di-O-Isopropylidene-α-D-xylofuranose
• CAS No: 20881-04-3
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• MDL: MFCD00063224
• CID: 51684
• PubChem ID: 87569037
• Update Time: 2025-04-18

1,2:3,5-Di-O-Isopropylidene-α-D-xylofuranose Chemical and Physical Properties

Names and Identifiers

• 1,2:3,5-Di-O-isopropylidene-alpha-D-xylofuranose
• 1,2:3,5-Di-O-isopropylidene-α-D-xylofuranose
• (3aR,4aR,8aS,8bR)-2,2,7,7-tetramethyl-4a,5,8a,8b-tetrahydro-3aH-[1,3]dioxolo[3,4]furo[1,3-d][1,3]dioxine
• 1,2﹕3,5-Di-O-isopropylidene-alpha-D-xylofuranose
• 1,2:3,5-Di-O-isopropylidene-a-D-xylofuranose
• 1,2:3,5-Di-O-isopropylidene-D-xylofuranose
• D-Xylose diacetonide
• Xylofuranose,1,2:3,5-di-O-isopropylidene-, a-D- (6CI,7CI,8CI)
• 7H-1,3-Dioxolo[4,5]furo[3,2-d][1,3]dioxin, a-D-xylofuranose deriv.
• NKZDPBSWYPINNF-BZNPZCIMSA-N
• alpha-D-Xylofuranose, 1,2:3,5-bis-O-(1-methylethylidene)-
• Xylofuranose, 1,2:3,5-di-O-isopropylidene-, .alpha.-D-
• .alpha.-D-Xylofuranose, 1,2:3,5-bis-O-(1-methylethylidene)-
• P660
• AX8013445
• CHEMBL460611
• CS-0214567
• D90091
• AKOS015900985
• A-D-xylofuranose
• HY-W145575
• .alpha.-d-Xylofuranose, 1,2,3,5-bis-O-(1-methylethylidene)-
• (3aR,3bS,7aR,8aR)-2,2,5,5-Tetramethyltetrahydro-7H-[1,3]dioxolo[4',5':4,5]furo[3,2-d][1,3]dioxine
• DTXSID60174993
• MFCD00063224
• D2616
• 1,2,3,5-di-o-isopropylidene-alpha-d-xylofuranose
• 20881-04-3
• A879364
• 1,2:3,5-Di-O-isopropylidene-
• (1S,2R,6R,8R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[6.4.0.0,dodecane
• AMY32657
• (1S,2R,6R,8R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[6.4.0.02,6]dodecane
• SCHEMBL7152171
• (1S,2R,6R,8R)-4,4,11,11-TETRAMETHYL-3,5,7,10,12-PENTAOXATRICYCLO[6.4.0.0(2),?]DODECANE
• 1,2:3,5-Di-O-Isopropylidene-α-D-xylofuranose

• MDL： MFCD00063224
• Inchi： 1S/C11H18O5/c1-10(2)12-5-6-7(14-10)8-9(13-6)16-11(3,4)15-8/h6-9H,5H2,1-4H3/t6-,7+,8-,9-/m1/s1
• InChI Key： NKZDPBSWYPINNF-BZNPZCIMSA-N
• SMILES： O1[C@H]2[C@@H]([C@@H]3[C@H]1COC(C)(C)O3)OC(C)(C)O2

Computed Properties

• Exact Mass: 230.11500
• Monoisotopic Mass: 230.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2024 (rough estimate)
• Melting Point: 43.0 to 46.0 deg-C
• Boiling Point: 125°C/1mmHg(lit.)
• Flash Point: >113 °C
• Refractive Index: 19 ° (C=3, Acetone)
• Water Partition Coefficient: Slightly soluble
• PSA: 46.15000
• LogP: 1.01430
• Solubility: Slightly soluble in water
• Specific Rotation: 19.5 º (c=4, acetone)

1,2:3,5-Di-O-Isopropylidene-α-D-xylofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals